Cas no 1500176-77-1 (5-Methoxybenzo[d]oxazole-2-methanol)

• Product Name: 5-Methoxybenzo[d]oxazole-2-methanol
• CAS No: 1500176-77-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 4816943
• Update Time: 2023-08-19

5-Methoxybenzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[d]oxazole-2-methanol

• Inchi： 1S/C9H9NO3/c1-12-6-2-3-8-7(4-6)10-9(5-11)13-8/h2-4,11H,5H2,1H3
• InChI Key： WCKDSUFDSGKJTG-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=C(C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5